4a',6'-Anhydro-4-tert-butyldimethylsilyl Simvastatin
4a',6'-Anhydro-4-tert-butyldimethylsilyl Simvastatin
Brand Name:
Vulcanchem
CAS No.:
125175-64-6
VCID:
VC0023950
InChI:
InChI=1S/C31H52O6Si/c1-10-30(6,7)28(33)36-25-15-21-18-31(34-19-21)14-13-20(2)24(27(25)31)12-11-22-16-23(17-26(32)35-22)37-38(8,9)29(3,4)5/h13-14,20-25,27H,10-12,15-19H2,1-9H3/t20-,21+,22+,23+,24-,25-,27-,31+/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC2CC3(C1C(C(C=C3)C)CCC4CC(CC(=O)O4)O[Si](C)(C)C(C)(C)C)OC2
Molecular Formula:
C31H52O6Si
Molecular Weight:
548.836
4a',6'-Anhydro-4-tert-butyldimethylsilyl Simvastatin
CAS No.: 125175-64-6
Cat. No.: VC0023950
Molecular Formula: C31H52O6Si
Molecular Weight: 548.836
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125175-64-6 |
|---|---|
| Molecular Formula | C31H52O6Si |
| Molecular Weight | 548.836 |
| IUPAC Name | [(1S,4S,5S,6S,7S,9R)-5-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-4-methyl-11-oxatricyclo[7.2.1.01,6]dodec-2-en-7-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C31H52O6Si/c1-10-30(6,7)28(33)36-25-15-21-18-31(34-19-21)14-13-20(2)24(27(25)31)12-11-22-16-23(17-26(32)35-22)37-38(8,9)29(3,4)5/h13-14,20-25,27H,10-12,15-19H2,1-9H3/t20-,21+,22+,23+,24-,25-,27-,31+/m0/s1 |
| Standard InChI Key | RYABJKPQYNQPOE-OBRNGWCRSA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC2CC3(C1C(C(C=C3)C)CCC4CC(CC(=O)O4)O[Si](C)(C)C(C)(C)C)OC2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator